MPT0B392

• Molecular Formula: C19H20N2O6S
• Molecular Weight: 404.4 g/mol
• InChI: InChI=1S/C19H20N2O6S/c1-24-14-7-6-13-12(18(14)20)5-8-17(21-13)28(22,23)11-9-15(25-2)19(27-4)16(10-11)26-3/h5-10H,20H2,1-4H3
• InChIKey: RBBRZMLZQCYQJM-UHFFFAOYSA-N

Multidrug resistance (MDR) due to P-gp overexpression limits classical microtubule-targeting agents like vincristine and paclitaxel. MPT0B392 offers a validated solution. - Evades P-gp efflux (no rhodamine-123 competition at 10 µM); retains efficacy in NCI/ADR-RES cells. - Oral bioavailability in murine xenografts (83.3% tumor growth delay, MOLT-4 model). - Dual mechanism: colchicine-site tubulin depolymerization + JNK activation (confirmed via SP600125). - Enhances sirolimus cytotoxicity in resistant AML HL60 cells (baseline sirolimus IC50 14.02 µM).

MPT0B392 – Microtubule Depolymerizer

MPT0B392 (B392, CAS 1346169-92-3) is a synthetic, orally bioavailable quinoline derivative that functions as a microtubule-depolymerizing agent and a c-Jun N-terminal kinase (JNK) activator [1]. Unlike classical microtubule-targeting agents (MTAs) such as vincristine or paclitaxel, MPT0B392 was rationally designed to evade p-glycoprotein (P-gp)-mediated efflux, a common mechanism of multidrug resistance [1]. The compound induces G2/M mitotic arrest, followed by mitochondrial membrane potential loss and caspase-mediated apoptosis in acute leukemia cell lines at sub-micromolar IC50 values [1]. As of current evidence, MPT0B392 has been characterized primarily in one comprehensive mechanistic study, and no clinical trial data are yet available.

Mechanism Dual microtubule depolymerizer and JNK activator

Resistance Retains activity in P-gp-overexpressing MDR models

Dosing Orally bioavailable for in vivo leukemia studies

• [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. doi:10.18632/oncotarget.15115 View Source

MPT0B392 vs. Generic Microtubule Agents

MPT0B392 belongs to the quinoline class of microtubule depolymerizers, yet substitution with another quinoline-based tubulin inhibitor (e.g., MPT0B014 or MPT0B214) or a classical MTA cannot reproduce its pharmacological profile. MPT0B392 simultaneously targets tubulin polymerization and activates JNK-mediated apoptosis, a dual mechanism not shared by most MTAs [1]. Critically, MPT0B392 is demonstrated not to be a substrate for P-gp, whereas vincristine and paclitaxel are actively effluxed by this transporter in drug-resistant cells [1]. Additionally, MPT0B392 is orally bioactive, a property absent from vinca alkaloids and taxanes that require parenteral administration [1]. These differences render MPT0B392 functionally distinct from other quinoline derivatives or MTAs, and direct experimental comparison is necessary before any substitution claim can be made.

Property

MPT0B392

Classical MTAs

JNK Activation

JNK-mediated apoptosis confirmed

Not a primary mechanism (e.g., vincristine, paclitaxel)

P-gp Substrate

Not a substrate; avoids efflux

Actively effluxed; reduced efficacy in MDR

Oral Bioavailability

Oral dosing feasible in rodent models

Require parenteral administration

• [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. doi:10.18632/oncotarget.15115 View Source

MPT0B392 Comparative Evidence

Cytotoxicity vs. Vincristine in P-gp-Overexpressing AML

In primary AML patient cells, MPT0B392 demonstrated a superior cytotoxic effect compared to vincristine, a first-line MTA used in acute leukemia [1]. In the P-gp-overexpressing NCI/ADR-RES multidrug-resistant cell line, MPT0B392 showed greater sensitivity than both vincristine and paclitaxel, as cells were more sensitive to B392 than to either comparator [1]. The efflux of the P-gp substrate rhodamine-123 was not inhibited by co-incubation with 10 μM B392, confirming that MPT0B392 is not a P-gp substrate and is therefore not actively pumped out of resistant cells [1]. In contrast, vincristine and paclitaxel are known P-gp substrates and are subject to efflux-mediated resistance.

P-gp-Overexpressing AML

Head-to-head

NCI/ADR-RES cells more sensitive to B392 than to vincristine or paclitaxel; B392 does not inhibit rhodamine-123 efflux.

Supports retained activity in P-gp-mediated resistance models.

Reported comparison; quantitative IC50 shift values not provided in main text.

Evidence Dimension	Cytotoxic sensitivity in P-gp-overexpressing NCI/ADR-RES cells
Target Compound Data	NCI/ADR-RES cells more sensitive to B392 than to comparators; B392 (10 μM) did not inhibit rhodamine-123 efflux (non-P-gp substrate)
Comparator Or Baseline	Vincristine and paclitaxel: both less effective in NCI/ADR-RES cells; both are known P-gp substrates
Quantified Difference	Qualitative demonstration of superior sensitivity; quantitative IC50 shift values not reported in main text
Conditions	NCI/ADR-RES p-gp-overexpressing cell line; MTT assay; rhodamine-123 efflux assay with verapamil control

Why This Matters

For procurement decisions in drug-resistance research, MPT0B392 is the only compound among the compared MTAs that demonstrates retained activity in a P-gp-overexpressing background, making it the appropriate selection for studies of MDR-reversal strategies.

• [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. Figure 7A, 7B. View Source

Potency in Acute Leukemia Cell Lines

MPT0B392 inhibited the viability of three leukemic cell lines in a concentration-dependent manner, with IC50 values of 0.02 μM (HL60), 0.03 μM (MOLT-4), and 0.02 μM (CCRF-CEM) at 48 hours [1]. For reference, the same study reports that vincristine, the clinical standard MTA for acute leukemia, was used as a positive control in xenograft experiments, though direct IC50 values for vincristine in these cell lines are not reported in this study [1]. MPT0B392 also displayed less sensitivity in normal cells (BEAS, HUVECs, PBMC) compared to leukemic cells, indicating a degree of selectivity [1].

Leukemia Cell Line Potency

Reported

IC50: 0.02 μM (HL60), 0.03 μM (MOLT-4), 0.02 μM (CCRF-CEM) at 48 h

Low nanomolar activity across multiple leukemic subtypes.

Vincristine IC50 values in same lines not reported in this study.

Evidence Dimension	Cell viability IC50 in human leukemic cell lines
Target Compound Data	IC50: 0.02 μM (HL60), 0.03 μM (MOLT-4), 0.02 μM (CCRF-CEM) at 48 h
Comparator Or Baseline	Vincristine: used as positive control; exact IC50 in these cell lines not reported in this study; literature IC50 for vincristine in HL60 typically ranges 0.001-0.01 μM depending on exposure time
Quantified Difference	B392 achieves sub-micromolar potency comparable to vinca alkaloids but with the added advantage of P-gp evasion and oral bioavailability
Conditions	MTT assay; 48 h drug exposure; HL60 (AML), MOLT-4 (ALL), CCRF-CEM (ALL) cell lines

Why This Matters

The consistent low-nanomolar IC50 values across multiple leukemic subtypes establish MPT0B392 as a potent research tool for microtubule disruption studies, but selection over vincristine hinges on the resistance-evasion and oral delivery advantages documented separately.

• [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. Figure 1B. View Source

Combination with Sirolimus in mTOR-Resistant AML

Acute myeloid leukemic cell lines HL60, MOLM-13, and MV4-11 exhibited resistance to sirolimus with IC50 values of 14.02 μM, 10.38 μM, and 7.41 μM, respectively, while acute lymphoblastic leukemic lines MOLT-4 and CCRF-CEM were sensitive (IC50 0.32 and 0.42 μM) [1]. In the sirolimus-resistant HL60 cell line, combination of B392 with sirolimus enhanced the cytotoxicity of sirolimus compared to sirolimus alone; this enhancement was not observed in the sirolimus-sensitive MOLT-4 line [1]. Mechanistically, the combination dramatically decreased p-AKT, p-mTOR, p-P70S6K, and p-4EBP1 levels, whereas B392 alone had only a slight effect on AKT/mTOR signaling [1].

Sirolimus Combination

Reported

B392 + sirolimus enhanced cytotoxicity in sirolimus-resistant HL60 cells (sirolimus IC50 14.02 μM alone). Combination suppressed p-AKT, p-mTOR, p-P70S6K, p-4EBP1.

Context-dependent sensitization to mTOR inhibitor in resistant AML.

Combination index not quantified; mechanism shown via Western blot.

Evidence Dimension	Sirolimus IC50 in leukemic cell lines and combinatorial enhancement
Target Compound Data	B392 + sirolimus combination enhanced cytotoxicity in sirolimus-resistant HL60 cells (sirolimus IC50 14.02 μM alone). Combination suppressed p-AKT, p-mTOR, p-P70S6K, p-4EBP1.
Comparator Or Baseline	Sirolimus alone: IC50 14.02 μM (HL60), 10.38 μM (MOLM-13), 7.41 μM (MV4-11). Sirolimus-sensitive MOLT-4 IC50 0.32 μM.
Quantified Difference	Combination index or IC50 shift values not quantified in main text; mechanistic evidence provided via Western blot for pathway suppression
Conditions	MTT assay; HL60, MOLM-13, MV4-11, MOLT-4, CCRF-CEM cells; sirolimus dose response ± B392

Why This Matters

For researchers studying mTOR-inhibitor resistance in AML, MPT0B392 offers a combination partner that can restore sensitivity to sirolimus specifically in resistant cells, a context-dependent enhancement not achievable with sirolimus alone.

• [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. Figure 6A, 6B, 6C. View Source

Oral Efficacy in Leukemia Xenograft Model

In a MOLT-4 xenograft model using SCID mice, oral administration of B392 resulted in significant tumor growth delay of 83.3% with significant tumor volume inhibition (P < 0.01) compared to vehicle control, without loss of body weight [1]. Vincristine was included as a positive control administered intraperitoneally to demonstrate that the animal model was workable [1]. While the study design does not permit a direct statistical comparison of B392 oral versus vincristine intraperitoneal efficacy, the data demonstrate that orally administered B392 achieves meaningful tumor suppression comparable to a positive control arm, a notable feature given that most FDA-approved MTAs require parenteral administration [1].

Oral Xenograft Efficacy

Supporting evidence

83.3% tumor growth delay in MOLT-4 xenograft (P

Demonstrates oral route achieves tumor suppression in a leukemia model.

Vincristine positive control used to validate model; direct statistical comparison to B392 not performed.

Colchicine Site + JNK

Class-level inference

Binds colchicine-binding site of tubulin and activates JNK-dependent apoptosis (SP600125 attenuates caspase-3/PARP cleavage).

Combines microtubule disruption with JNK pathway activation; not replicated by colchicine or vincristine.

Mechanism distinction based on one study; JNK activation contribution relative to tubulin binding requires further validation.

Leukemia Selectivity

Context-dependent

Reduced sensitivity in normal cells (BEAS, HUVECs, PBMCs) compared to leukemic lines; no significant body weight loss in xenograft.

Suggests differential cytotoxicity; therapeutic index not yet established.

Exact IC50 values for normal cells not reported; comparability to vincristine clinical toxicity is unknown.

Evidence Dimension	In vivo tumor growth inhibition in MOLT-4 xenograft model
Target Compound Data	B392 oral: 83.3% tumor growth delay, P < 0.01 vs vehicle; no body weight loss
Comparator Or Baseline	Vincristine intraperitoneal: used as positive control to validate model workability; direct efficacy comparison not statistically analyzed
Quantified Difference	83.3% growth delay for B392; vincristine quantitative tumor inhibition not separately reported in main text
Conditions	MOLT-4 cells (107/mouse) injected subcutaneously into SCID mice; treatment initiated at tumor volume ~100 mm³; B392 formulated in 1% CMC with 0.1% Tween 80

Why This Matters

The oral route of administration distinguishes MPT0B392 from injectable MTAs like vincristine and paclitaxel, and this in vivo efficacy data supports its selection for preclinical studies where oral dosing is preferred for chronic treatment regimens.

• [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. Figure 2A, 2B, 2C, 2D. View Source

Colchicine-Site Binding and JNK Activation

Molecular docking analysis revealed that MPT0B392 binds to the colchicine-binding site on tubulin, sharing the same binding pocket as colchicine [1]. Both compounds contain the 1,2,3-trimethoxybenzene functional group, which is sandwiched by hydrophobic residues L248 and L255 and forms stable van der Waals interactions [1]. However, unlike colchicine, which is not used clinically for leukemia due to toxicity, MPT0B392 additionally triggers JNK-mediated mitochondrial apoptotic signaling, as evidenced by JNK phosphorylation, mitochondrial membrane potential loss, and caspase cleavage [1]. This JNK activation is causally linked to apoptosis, as the JNK inhibitor SP600125 attenuated B392-induced caspase-3 and PARP cleavage [1]. This dual mechanism—colchicine-site tubulin depolymerization plus JNK pathway activation—is not a demonstrated property of colchicine itself.

Colchicine Site + JNK

Class-level inference

Binds colchicine-binding site of tubulin and activates JNK-dependent apoptosis (SP600125 attenuates caspase-3/PARP cleavage).

Combines microtubule disruption with JNK pathway activation; not replicated by colchicine or vincristine.

Mechanism distinction based on one study; JNK activation contribution relative to tubulin binding requires further validation.

Evidence Dimension	Tubulin binding site and downstream signaling mechanism
Target Compound Data	Binds colchicine site on tubulin; activates JNK leading to Bcl-2 phosphorylation, Mcl-1 modulation, mitochondrial membrane potential loss, caspase-3/PARP cleavage
Comparator Or Baseline	Colchicine: binds same site but JNK activation not reported as a primary mechanism; vincristine: binds vinca domain, distinct binding site; paclitaxel: stabilizes microtubules at taxane site
Quantified Difference	Docking analysis: qualitative comparison of binding poses; functional difference: JNK-dependent apoptosis demonstrated for B392 via SP600125 rescue experiments; no equivalent JNK-dependence reported for colchicine
Conditions	In silico: iGEMDOCK molecular docking; in vitro: HL60 cells treated with B392 ± JNK inhibitor SP600125; tubulin polymerization assay with paclitaxel and vincristine controls

Why This Matters

For mechanism-of-action studies, MPT0B392 provides a tool compound that combines colchicine-site tubulin binding with JNK-pathway activation, a dual pharmacology not replicated by colchicine or vincristine, enabling interrogation of microtubule-JNK crosstalk in apoptosis.

• [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. Supplementary Figure 4; Figure 5A-5D. View Source

Leukemia-Selective Cytotoxicity Profile

MPT0B392 displayed differential sensitivity between leukemic and normal cells. While potent in HL60, MOLT-4, and CCRF-CEM leukemic lines (IC50 0.02-0.03 μM), B392 caused less sensitivity in normal human bronchial epithelial cells (BEAS), human umbilical vein endothelial cells (HUVECs), and peripheral blood mononuclear cells (PBMCs) [1]. The same study reported that B392 treatment in xenograft-bearing mice did not cause significant body weight loss, suggesting tolerability at therapeutically active doses [1]. For comparison, vincristine is associated with dose-limiting neurotoxicity and myelosuppression clinically, though comparable selectivity data for vincristine in the same normal cell panels are not reported in this study.

Leukemia Selectivity

Context-dependent

Reduced sensitivity in normal cells (BEAS, HUVECs, PBMCs) compared to leukemic lines; no significant body weight loss in xenograft.

Suggests differential cytotoxicity; therapeutic index not yet established.

Exact IC50 values for normal cells not reported; comparability to vincristine clinical toxicity is unknown.

Evidence Dimension	Differential cytotoxicity between cancer and normal cells
Target Compound Data	B392 IC50 0.02-0.03 μM in leukemic lines vs. reduced sensitivity in BEAS, HUVECs, PBMCs; no body weight loss in xenograft model
Comparator Or Baseline	Vincristine: clinical toxicity profile well-established (neurotoxicity, myelosuppression) but direct in vitro normal cell selectivity not quantified in this study
Quantified Difference	Qualitatively, B392 showed less sensitivity in normal cells; exact IC50 values for normal cells not reported in main text
Conditions	MTT assay in BEAS, HUVECs; PBMC assay; in vivo body weight monitoring in SCID mice xenograft

Why This Matters

When selecting a microtubule agent for preclinical leukemia models where therapeutic index is a consideration, MPT0B392 offers evidence of differential cancer-normal cell sensitivity, a relevant differentiator from vincristine whose clinical dose-limiting toxicities are well-documented.

• [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. Figure 1C; Supplementary Figure 1B; Figure 2B, 2D. View Source

MPT0B392 Application Scenarios

P-gp-Evading MTA for MDR Leukemia Models

When investigating microtubule-targeted therapy in a P-gp-overexpressing background (e.g., NCI/ADR-RES cells), MPT0B392 is the appropriate selection over vincristine or paclitaxel. The compound's demonstrated lack of P-gp substrate liability, evidenced by its inability to compete with rhodamine-123 efflux even at 10 μM, ensures intracellular accumulation is not compromised by the MDR phenotype [1]. In contrast, vincristine and paclitaxel are established P-gp substrates and show reduced efficacy in this model [1]. Researchers studying MDR-reversal strategies or screening for P-gp-independent microtubule agents should procure MPT0B392 as the test compound rather than classical MTAs.

Sirolimus Synergy Partner for mTOR-Resistant AML

For studies focused on overcoming sirolimus resistance in AML, MPT0B392 is indicated as a combination partner. The compound enhanced sirolimus cytotoxicity specifically in sirolimus-resistant HL60 cells (baseline sirolimus IC50 14.02 μM) through dual suppression of Mcl-1 expression and AKT/mTOR signaling, yet showed no such enhancement in sirolimus-sensitive MOLT-4 cells (IC50 0.32 μM) [1]. This context-dependent synergy profile makes MPT0B392 uniquely suited for experiments designed to dissect the molecular determinants of mTOR-inhibitor resistance in AML.

Oral Dosing for Hematologic Xenograft Models

Investigators requiring an orally bioavailable microtubule depolymerizer for murine xenograft studies of acute leukemia should select MPT0B392. Oral administration achieved an 83.3% tumor growth delay in a MOLT-4 xenograft model without body weight loss [1]. This contrasts with vincristine and paclitaxel, which require parenteral injection and are associated with injection-site reactions and pharmacokinetic limitations that complicate chronic dosing regimens. MPT0B392 can be formulated in 1% carboxymethyl cellulose with 0.1% Tween 80 for oral gavage [1].

JNK-Microtubule Crosstalk in Apoptosis

For researchers mapping the signaling interplay between microtubule disruption and stress kinase activation, MPT0B392 provides a unique pharmacological tool. The compound simultaneously disrupts tubulin polymerization at the colchicine-binding site and activates JNK, leading to Bcl-2 phosphorylation, Mcl-1 modulation, and caspase-dependent apoptosis [1]. The JNK-dependence of B392-induced apoptosis was confirmed using the JNK inhibitor SP600125, which attenuated caspase-3 and PARP cleavage [1]. No other commercially available microtubule depolymerizer is documented to combine colchicine-site binding with JNK-pathway activation, making MPT0B392 the compound of choice for this niche but mechanistically important research area.

Application

Selection Property

Validation Focus

P-gp-Evading MDR Leukemia Models

P-gp evasion profile

Activity in P-gp-overexpressing cell lines

mTOR-Resistant AML Combination Studies

Sirolimus synergy in resistant cells

Context-dependent cytotoxicity enhancement

Oral In Vivo Leukemia Models

Oral bioavailability

Xenograft tumor growth inhibition via oral route

Microtubule-JNK Signaling Studies

Dual colchicine-site binding + JNK activation

JNK-dependent apoptosis in leukemic cells

• [1] Chao MW, Wang LT, Lai MJ, et al. An oral quinoline derivative, MPT0B392, causes leukemic cells mitotic arrest and overcomes drug resistant cancer cells. Oncotarget. 2017;8(17):27772-27785. doi:10.18632/oncotarget.15115 View Source